(3-Amino-5-((2,6-dimethylphenyl)amino)-4-tosylthiophen-2-yl)(3-methoxyphenyl)methanone

• IUPAC Name: [3-amino-5-(2,6-dimethylanilino)-4-(4-methylphenyl)sulfonylthiophen-2-yl]-(3-methoxyphenyl)methanone
• InChI: InChI=1S/C27H26N2O4S2/c1-16-11-13-21(14-12-16)35(31,32)26-22(28)25(24(30)19-9-6-10-20(15-19)33-4)34-27(26)29-23-17(2)7-5-8-18(23)3/h5-15,29H,28H2,1-4H3
• InChI Key: TTXDMOWIZKNLNU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(SC(=C2N)C(=O)C3=CC(=CC=C3)OC)NC4=C(C=CC=C4C)C
• Molecular Formula: C27H26N2O4S2
• Molecular Weight: 506.6 g/mol

Description

(3-Amino-5-((2,6-dimethylphenyl)amino)-4-tosylthiophen-2-yl)(3-methoxyphenyl)methanone is a useful research compound. Its molecular formula is C27H26N2O4S2 and its molecular weight is 506.64. The purity is usually 95%.
BenchChem offers high-quality (3-Amino-5-((2,6-dimethylphenyl)amino)-4-tosylthiophen-2-yl)(3-methoxyphenyl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3-Amino-5-((2,6-dimethylphenyl)amino)-4-tosylthiophen-2-yl)(3-methoxyphenyl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Novel compounds involving similar structural elements have been synthesized and characterized using various spectroscopic techniques. Studies often include density functional theory (DFT) calculations to optimize structures and investigate their properties. For example, Shahana and Yardily (2020) synthesized compounds and performed DFT and molecular docking studies to understand their antibacterial activity, indicating a methodology for exploring potential applications of complex organic compounds (Shahana & Yardily, 2020).

Reactivity and Applications

• Research on similar compounds often explores their reactivity and potential applications in various fields, such as materials science, catalysis, and biological activity. For instance, Johnson et al. (2010) detailed reactions leading to the synthesis of xanthones and related products, which are of interest due to their potential applications in organic synthesis and material science (Johnson et al., 2010).

Antimicrobial and Anticancer Research

• Compounds with similar frameworks have been evaluated for antimicrobial and anticancer activities. For example, Hafez, El-Gazzar, and Al-Hussain (2016) synthesized novel pyrazole derivatives and assessed their antimicrobial and anticancer potential, illustrating the type of biological activity research that could be relevant (Hafez, El-Gazzar, & Al-Hussain, 2016).

Photoreactive and Sensor Applications

• Investigations into the photoreactivity and potential sensor applications of related compounds can also provide insights. For example, Soufeena and Aravindakshan (2019) developed a Schiff base that acts as a colorimetric sensor for Fe(III) and a fluorescent sensor for Al(III), showcasing how similar compounds might be used in sensing applications (Soufeena & Aravindakshan, 2019).